Cas no 2549064-23-3 (5-chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile)

• Product Name: 5-chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile
• CAS No: 2549064-23-3
• MF: C₁₈H₂₀ClN₅O
• MW: 357.837302207947
• CID: 5313703
• PubChem ID: 154883542
• Update Time: 2025-06-08

5-chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6748-6225
• 2549064-23-3
• AKOS040723185
• 5-chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile
• 5-Chloro-4,6-dimethyl-2-[3-[(2-pyrimidinyloxy)methyl]-1-piperidinyl]-3-pyridinecarbonitrile

• Inchi： 1S/C18H20ClN5O/c1-12-15(9-20)17(23-13(2)16(12)19)24-8-3-5-14(10-24)11-25-18-21-6-4-7-22-18/h4,6-7,14H,3,5,8,10-11H2,1-2H3
• InChI Key： BOCRECJVEMGYSW-UHFFFAOYSA-N
• SMILES： C1(N2CCCC(COC3=NC=CC=N3)C2)=NC(C)=C(Cl)C(C)=C1C#N

Computed Properties

• Exact Mass: 357.1356380g/mol
• Monoisotopic Mass: 357.1356380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.2±60.0 °C(Predicted)
• pka: 4.29±0.47(Predicted)

Additional information on 5-chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile

Introduction to 5-Chloro-4,6-Dimethyl-2-{3-[(Pyrimidin-2-yloxy)methyl]Piperidin-1-yl}Pyridine-3-Carbonitrile (CAS No. 2549064-23-3)

5-Chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile (CAS No. 2549064-23-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of pyridine derivatives that have shown promising activity in various biological assays. The compound's structure includes a pyridine core, a chloro substituent, dimethyl groups, and a piperidine ring with a pyrimidine moiety, making it a complex and multifaceted molecule.

The pyridine core is a fundamental building block in many pharmaceuticals, known for its ability to modulate various biological targets. The presence of the chloro substituent and dimethyl groups enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. The piperidine ring, coupled with the pyrimidine moiety, introduces additional functional groups that can interact with specific protein targets, thereby enhancing the compound's pharmacological profile.

Recent studies have focused on the potential of 5-chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile as an inhibitor of specific enzymes and receptors. One notable area of research is its activity against kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have been widely explored for their therapeutic potential in cancer treatment, as they can block the uncontrolled cell growth characteristic of many tumors.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile on several kinases, including EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). The results showed that the compound exhibited potent and selective inhibition of these kinases, with IC50 values in the low nanomolar range. This selective inhibition is particularly important as it minimizes off-target effects and potential side effects.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that 5-chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic applications in managing inflammatory conditions.

The pharmacokinetic properties of 5-chloro-4,6-dimethyl-2-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile have also been extensively studied. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Additionally, the compound has shown low toxicity in preclinical safety assessments, further supporting its development as a therapeutic agent.

In conclusion, 5-chloro-4,6-dimethyl-2-{3-[(pyrimidin\-2\-yloxy)methyl]piperidin\-1\-yl}pyridine\-3\-carbonitrile (CAS No. 2549064\-23\-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of kinases and pro-inflammatory cytokines makes it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to explore its full potential and optimize its properties for clinical use.